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Compound of Interest

Compound Name: Methyl 2-Oxovalerate

Cat. No.: B1581321 Get Quote

Essential Safety and Handling Guide for Methyl 2-
Oxovalerate
For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for handling Methyl 2-Oxovalerate
(CAS 6376-59-6) in a laboratory setting. The following procedures are designed to ensure the

safe handling, storage, and disposal of this compound, minimizing risks to researchers and the

environment.

I. Hazard Identification and Personal Protective
Equipment (PPE)
Methyl 2-Oxovalerate is classified as a combustible liquid.[1] While specific toxicity data is

limited, related compounds suggest it may cause skin and eye irritation. Therefore, appropriate

personal protective equipment is mandatory to prevent exposure.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specific Recommendations

Eye and Face Protection

Chemical safety goggles are required. A face

shield should be worn in situations with a splash

hazard.

Hand Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene) must be worn. Regularly inspect

gloves for any signs of degradation or puncture.

Skin and Body Protection

A flame-retardant lab coat is required. Additional

protective clothing may be necessary depending

on the scale of the operation.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to

avoid inhalation of vapors.

II. Quantitative Data Summary
The following table summarizes the available quantitative data for Methyl 2-Oxovalerate.

Property Value Source

Molecular Formula C₆H₁₀O₃ PubChem

Molecular Weight 130.14 g/mol PubChem

Physical State Liquid TCI

Appearance
White to Yellow to Green clear

liquid
TCI

Boiling Point 62 °C / 12 mmHg TCI

Flash Point 61 °C TCI

Specific Gravity 1.03 TCI

III. Operational Plan: Handling and Storage
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Preparation:

Ensure a chemical fume hood is operational and available.

Assemble all necessary PPE as outlined in Section I.

Have a spill kit readily accessible.

Prepare a designated and clearly labeled waste container for Methyl 2-Oxovalerate waste.

Handling:

Conduct all work with Methyl 2-Oxovalerate inside a chemical fume hood.

Ground all equipment to prevent static discharge, as the substance is a combustible liquid.

Avoid contact with skin, eyes, and clothing.

Keep the container tightly closed when not in use.

Keep away from heat, sparks, open flames, and hot surfaces. No smoking in the handling

area.[1]

Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.

Store away from incompatible materials such as oxidizing agents, strong acids, and strong

bases.[2]

IV. Disposal Plan
Waste Collection:

Collect all Methyl 2-Oxovalerate waste, including contaminated materials (e.g., pipette tips,

paper towels), in a designated, sealed, and properly labeled waste container.
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Disposal Procedure:

Dispose of the chemical waste through a licensed hazardous waste disposal company.

Do not dispose of Methyl 2-Oxovalerate down the drain or in the regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

V. Emergency Procedures
Spill:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Fire:

Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.

Do not use a solid stream of water, as it may scatter and spread the fire.

Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.
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Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Visual Workflow for Safe Handling of Methyl 2-
Oxovalerate

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1581321?utm_src=pdf-body
https://www.benchchem.com/product/b1581321?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Obtain Methyl 2-Oxovalerate

Step 1: Preparation
- Assemble PPE

- Prepare Fume Hood
- Ready Spill Kit

Step 2: Handling
- Work in Fume Hood
- Ground Equipment

- Avoid Contact

Step 3: Storage
- Cool, Dry, Ventilated

- Tightly Closed Container
- Away from Incompatibles

If not for immediate use

Step 4: Waste Collection
- Designated Labeled Container

Emergency Procedures
- Spill
- Fire

- Exposure

For subsequent use

Step 5: Disposal
- Licensed Waste Disposal

- Follow Regulations

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl 2-Oxovalerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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